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Compound of Interest

Compound Name: 1,1-Cyclohexanediethanol

Cat. No.: B184287 Get Quote

In the landscape of chemical synthesis and material science, cyclohexanediols serve as pivotal

building blocks, particularly in the production of high-performance polymers and as

intermediates in pharmaceutical manufacturing. This guide provides a detailed comparative

analysis of 1,1-Cyclohexanedimethanol and its structural isomers: 1,2-cyclohexanediol, 1,3-

cyclohexanediol, and 1,4-cyclohexanediol, with a particular focus on their physical properties,

synthesis, and performance in polyester applications. Due to the limited availability of data for

1,1-cyclohexanediethanol, it is also referred to as 1,1-bis(hydroxymethyl)cyclohexane, and its

properties are presented where available. A significant portion of the comparative data focuses

on the more extensively studied isomers.

Physicochemical Properties: A Tabular Comparison
The arrangement of hydroxyl groups on the cyclohexane ring profoundly influences the

physical properties of each isomer, affecting their melting point, boiling point, and solubility.

These characteristics are critical in determining their processing conditions and end-use

applications.
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Property

1,1-
Cyclohex
anedimet
hanol

cis-1,2-
Cyclohex
anediol

trans-1,2-
Cyclohex
anediol

1,3-
Cyclohex
anediol
(mixture
of
isomers)

1,4-
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(mixture
of
isomers)
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Molecular

Formula
C₈H₁₆O₂ C₆H₁₂O₂ C₆H₁₂O₂ C₆H₁₂O₂ C₆H₁₂O₂ C₈H₁₆O₂

Molecular

Weight (

g/mol )

144.21 116.16 116.16 116.16 116.16 144.21

Melting

Point (°C)

Data not

available
98-102 100-103

Data not

available
98-100 41-61

Boiling

Point (°C)

Data not

available

Data not

available

Data not

available

Data not

available

150 (at 20

mmHg)
284-288

Appearanc

e

Data not

available

White

crystalline

powder

White or

cream

crystalline

powder

Data not

available

White to

off-white

crystalline

powder

White waxy

solid

Solubility in

water

Data not

available

Moderately

soluble

Moderately

soluble

Data not

available

Highly

soluble

920,000

mg/L at 20

°C

Synthesis and Production
The synthetic routes to these diols vary, reflecting their different structural arrangements.

1,1-Cyclohexanedimethanol: While specific industrial synthesis routes are not widely

documented, a potential laboratory-scale synthesis involves the reduction of 1,1-

cyclohexanedicarboxylic acid or its esters.

1,2-Cyclohexanediol: The cis and trans isomers are typically synthesized from cyclohexene.

The dihydroxylation of cyclohexene using an oxidizing agent like osmium tetroxide yields cis-
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1,2-cyclohexanediol. The trans isomer can be obtained via the hydrolysis of cyclohexene oxide.

1,4-Cyclohexanediol: A common industrial route to 1,4-cyclohexanediol involves the

hydrogenation of hydroquinone.

1,4-Cyclohexanedimethanol (CHDM): The industrial production of CHDM is primarily achieved

through the catalytic hydrogenation of dimethyl terephthalate (DMT).[1] This process typically

occurs in two stages: first, the hydrogenation of the aromatic ring to form dimethyl 1,4-

cyclohexanedicarboxylate, followed by the reduction of the ester groups to hydroxymethyl

groups.[1] The ratio of cis to trans isomers in the final product can be influenced by the choice

of catalyst.[1]

Performance in Polyester Synthesis: A Comparative
Overview
Cyclohexanediols, particularly 1,4-cyclohexanedimethanol (CHDM), are extensively used as

monomers in the synthesis of polyesters, imparting unique properties to the resulting polymers.

The rigid and bulky cyclohexane ring enhances the thermal stability, mechanical strength, and

chemical resistance of the polyester backbone.
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Polymer Property Influence of Cyclohexanediol Isomer

Glass Transition Temperature (Tg)

The inclusion of a cycloaliphatic diol generally

increases the Tg of the polyester compared to

those made with linear aliphatic diols. The

rigidity of the cyclohexane ring restricts chain

mobility.

Crystallinity

The stereochemistry of the diol plays a crucial

role. For CHDM-based polyesters, a higher

content of the trans isomer leads to better chain

packing and thus higher crystallinity and melting

point.

Mechanical Properties

Polyesters derived from cyclohexanediols

typically exhibit improved hardness, tensile

strength, and rigidity.

Hydrolytic Stability

The cycloaliphatic nature of these diols

contributes to enhanced resistance to

hydrolysis, making the resulting polyesters more

durable.

Due to a lack of available data, a direct experimental comparison of the performance of 1,1-

cyclohexanedimethanol in polyesters with other isomers is not possible at this time. However,

based on its geminal diol structure, it can be hypothesized that its incorporation might lead to

polyesters with different chain conformations and potentially unique thermal and mechanical

properties compared to the 1,2-, 1,3-, and 1,4-isomers.

Experimental Protocols
Synthesis of Polyesters via Melt Polycondensation
A widely used method for synthesizing polyesters from cyclohexanediols is melt

polycondensation. This two-step process is outlined below:

Step 1: Esterification or Transesterification
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A dicarboxylic acid (e.g., terephthalic acid) or its dimethyl ester is charged into a reaction

vessel with a molar excess of the cyclohexanediol (e.g., 1,4-cyclohexanedimethanol).

A catalyst, such as a titanium or tin compound, is added.

The mixture is heated to a temperature range of 150-220°C under an inert atmosphere (e.g.,

nitrogen).

The byproduct of the reaction (water or methanol) is continuously removed by distillation to

drive the equilibrium towards the formation of oligomers.

Step 2: Polycondensation

The temperature is gradually increased to 250-290°C.

A high vacuum (typically below 1 Torr) is applied to the system.

The removal of excess diol and the condensation of the oligomers into a high molecular

weight polymer are facilitated by the high temperature and vacuum.

The progress of the reaction is monitored by the increase in the viscosity of the molten

polymer.

Once the desired molecular weight is achieved, the polymer is extruded and pelletized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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